tert-Butyl (4-oxocyclohexyl)carbamate
Overview
Description
Synthesis Analysis
Enantioselective Synthesis : An enantioselective synthesis approach has been developed for a related compound, benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, which is an intermediate for potent CCR2 antagonists. The key step in this synthesis is iodolactamization, which leads to the formation of a highly functionalized compound (Campbell et al., 2009).
Transformation of Amino Protecting Groups : The compound has been synthesized from commonly used amino protecting groups, such as N-tert-butoxycarbonyl (Boc) and N-benzyloxycarbonyl (Z), through chemoselective transformation processes (Sakaitani & Ohfune, 1990).
Molecular Structure Analysis
- Crystal Structure Determination : The molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a related compound, was determined using single crystal X-ray diffraction. This compound exhibits a bicyclo[2.2.2]octane structure, with a lactone moiety and a piperidine ring (Moriguchi et al., 2014).
Chemical Reactions and Properties
- Reactivity with Organometallics : tert-Butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, similar to tert-butyl carbamates, behave as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines. This demonstrates their potential as building blocks in organic synthesis (Guinchard et al., 2005).
Physical Properties Analysis
- X-ray Diffraction Studies : The structural and conformational properties of tert-butyl carbamate derivatives have been studied using X-ray diffraction techniques. For example, the molecular structure of (9-ethyl-9H-carbazol-3-yl)-carbamic acid tert-butyl ester was elucidated, revealing a non-planar conformation except for the carbazole moiety (Kant et al., 2015).
Chemical Properties Analysis
- Vibrational Spectra Analysis : The vibrational frequencies of tert-butyl N-(2-bromocyclohex-2-enyl)-N-(2-furylmethyl)carbamate were investigated using Hartree-Fock and density functional theory calculations. This study aids in understanding the chemical behavior and properties of tert-butyl carbamate compounds (Arslan & Demircan, 2007).
Scientific Research Applications
Intermediate for Enantioselective Synthesis : Used as an important intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, as demonstrated in crystal structure studies (Ober, Marsch, Harms, & Carell, 2004).
Synthesis of Various Compounds : Involved in the synthesis of a variety of chemical compounds, including the preparation of 2-(2-((6-chlorohexyl)oxy)ethoxy) ethanamine (Zhong-Qian Wu, 2011).
Stereoselective Synthesis of Stereoisomers : Utilized in the efficient stereoselective synthesis of six stereoisomers of 3, 4-diaminocyclohexane carboxamide, key intermediates for the synthesis of factor Xa inhibitors (Wang, Ma, Reddy, & Hu, 2017).
Formation of Nanofibers for Sensory Materials : Applied in the construction of strong blue emissive nanofibers for the detection of volatile acid vapors (Sun, Xue, Sun, Gong, Wang, & Lu, 2015).
Photoredox-Catalyzed Amination : Used in photoredox-catalyzed amination processes for the assembly of 3-aminochromones under mild conditions (Wang, Zheng, Qian, Guan, Lu, Yuan, Xiao, Chen, Xiang, & Yang, 2022).
Catalyzed Amidation : Involved in Pd-catalyzed cross-coupling reactions for the formation of desired compounds in moderate to excellent yields (Qin, Cui, Zou, Li, Wu, Zhu, & Wu, 2010).
Synthesis of α-Aminated Methyllithium : Studied for its ability to undergo metalation between nitrogen and silicon, leading to the preparation of α-functionalized α-amino silanes (Sieburth, Somers, & O'hare, 1996).
Synthesis of Boc-Protected Amines : Utilized in the synthesis of tert-butyl carbamate in high yields at low temperature via a one-pot Curtius rearrangement process (Lebel & Leogane, 2005).
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-(4-oxocyclohexyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h8H,4-7H2,1-3H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVFPGFWUKBXPZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCC(=O)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363711 | |
Record name | tert-Butyl (4-oxocyclohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
179321-49-4 | |
Record name | tert-Butyl (4-oxocyclohexyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl N-(4-oxocyclohexyl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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